Cas no 883536-28-5 ([(1-Methyl-1H-indol-2-yl)methyl]-(pyridin-4-ylmethyl)amine)

• Product Name: [(1-Methyl-1H-indol-2-yl)methyl]-(pyridin-4-ylmethyl)amine
• CAS No: 883536-28-5
• MF: C₁₆H₁₇N₃
• MW: 251.326283216476
• MDL: MFCD06801049
• CID: 4718392
• Update Time: 2025-05-20

[(1-Methyl-1H-indol-2-yl)methyl]-(pyridin-4-ylmethyl)amine Chemical and Physical Properties

Names and Identifiers

• [(1-Methyl-1H-indol-2-yl)methyl]-(pyridin-4-ylmethyl)amine
• BB 0220048
• [(1-methylindol-2-yl)methyl](pyridin-4-ylmethyl)amine
• [(1-methyl-1H-indol-2-yl)methyl](pyridin-4-ylmethyl)amine

• MDL： MFCD06801049
• Inchi： 1S/C16H17N3/c1-19-15(10-14-4-2-3-5-16(14)19)12-18-11-13-6-8-17-9-7-13/h2-10,18H,11-12H2,1H3
• InChI Key： LOIVBKCFMIUART-UHFFFAOYSA-N
• SMILES： N1(C)C2C=CC=CC=2C=C1CNCC1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 275
• XLogP3: 2.2
• Topological Polar Surface Area: 29.8

Additional information on [(1-Methyl-1H-indol-2-yl)methyl]-(pyridin-4-ylmethyl)amine

Introduction to [(1-Methyl-1H-indol-2-yl)methyl](pyridin-4-ylmethyl)amine and Its Significance in Modern Chemical Research

Compound with the CAS number 883536-28-5, specifically [(1-Methyl-1H-indol-2-yl)methyl](pyridin-4-ylmethyl)amine, represents a fascinating subject of study in the realm of chemical biology and pharmaceutical development. This compound, characterized by its intricate molecular structure, has garnered attention due to its potential applications in various therapeutic areas. The molecular framework of this compound incorporates key functional groups that make it a promising candidate for further investigation.

The indole and pyridine moieties in the molecular structure are particularly noteworthy. Indole derivatives are well-documented for their role in medicinal chemistry, often serving as pharmacophores in the development of drugs targeting neurological disorders, cancer, and infectious diseases. The presence of a methyl group at the 1-position of the indole ring enhances its reactivity and binding affinity, making it an attractive scaffold for drug design. Similarly, the pyridine moiety is known for its ability to interact with biological targets, contributing to the compound's potential therapeutic efficacy.

Recent advancements in chemical biology have highlighted the importance of multi-target directed drug design (MTDD), where compounds are designed to interact with multiple biological targets simultaneously. This approach can lead to more effective and less toxic therapeutic agents. The structure of [(1-Methyl-1H-indol-2-yl)methyl](pyridin-4-ylmethyl)amine aligns well with this strategy, as it combines two pharmacologically relevant moieties that can potentially modulate multiple pathways.

In vitro studies have begun to explore the interactions of this compound with various biological targets. Initial research suggests that it may exhibit inhibitory effects on enzymes and receptors involved in inflammatory responses and cell proliferation. These findings are particularly intriguing given the growing interest in developing drugs that can modulate these pathways for treating chronic diseases such as cancer and autoimmune disorders.

The synthesis of this compound involves sophisticated organic chemistry techniques, including cross-coupling reactions and functional group transformations. The precision required in these synthetic steps underscores the complexity of modern pharmaceutical research. Advanced computational methods, such as molecular modeling and quantum mechanics calculations, have been employed to optimize the synthesis and predict the biological activity of potential derivatives.

The potential applications of [(1-Methyl-1H-indol-2-yl)methyl](pyridin-4-ylmethyl)amine extend beyond traditional therapeutic areas. Its unique structural features make it a valuable tool for studying enzyme mechanisms and developing novel biomimetic probes. Such probes can provide insights into cellular processes at a molecular level, aiding in the understanding of disease mechanisms and the discovery of new therapeutic targets.

As research continues to evolve, the role of compounds like 883536-28-5 is expected to expand. The integration of artificial intelligence (AI) and machine learning (ML) into drug discovery has revolutionized the way new compounds are identified and optimized. These technologies can analyze vast datasets to identify promising candidates for further investigation, significantly reducing the time and resources required for drug development.

The future prospects for [(1-Methyl-1H-indol-2-yl)methyl](pyridin-4-ylmethyl)amine are bright, with ongoing studies aiming to elucidate its mechanism of action and explore its potential in treating a range of diseases. Collaborative efforts between academia and industry are crucial in translating laboratory findings into clinical applications. By leveraging cutting-edge technologies and interdisciplinary approaches, researchers are poised to unlock the full therapeutic potential of this compound.